Cas no 1564696-98-5 (5-(3,5-Dimethyl-1h-pyrazol-1-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(3,5-Dimethyl-1h-pyrazol-1-yl)thiophene-2-carbaldehyde
• CAS No: 1564696-98-5
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 5744471
• PubChem ID: 104366855
• Update Time: 2025-10-29

5-(3,5-Dimethyl-1h-pyrazol-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1292933
• 5-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)THIOPHENE-2-CARBALDEHYDE
• 1564696-98-5
• 5-(3,5-Dimethylpyrazol-1-yl)thiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde, 5-(3,5-dimethyl-1H-pyrazol-1-yl)-
• 5-(3,5-Dimethyl-1h-pyrazol-1-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C10H10N2OS/c1-7-5-8(2)12(11-7)10-4-3-9(6-13)14-10/h3-6H,1-2H3
• InChI Key： PJWLJTFDYUKYDK-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 206.05138412g/mol
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 362.1±42.0 °C(Predicted)
• pka: 1.94±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-(3,5-Dimethyl-1h-pyrazol-1-yl)thiophene-2-carbaldehyde

Comprehensive Overview of 5-(3,5-Dimethyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde (CAS No. 1564696-98-5)

5-(3,5-Dimethyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde (CAS No. 1564696-98-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique thiophene-carbaldehyde backbone and dimethylpyrazole substituent, serves as a critical intermediate in the synthesis of various biologically active molecules. Its structural features make it a valuable building block for designing novel heterocyclic compounds, which are increasingly sought after in drug discovery and functional material development.

The growing interest in 5-(3,5-Dimethyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde is partly driven by its potential applications in pharmaceutical intermediates and catalysis. Researchers have explored its role in the synthesis of small-molecule inhibitors targeting enzymes and receptors implicated in diseases such as cancer and inflammation. Additionally, its electron-rich thiophene moiety makes it a promising candidate for developing organic semiconductors and photovoltaic materials, aligning with the global push toward sustainable energy solutions.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 5-(3,5-Dimethyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde?" The synthesis typically involves the condensation of 3,5-dimethyl-1H-pyrazole with 5-bromothiophene-2-carbaldehyde under palladium-catalyzed cross-coupling conditions. This method highlights the compound's accessibility and scalability, making it a practical choice for industrial and academic laboratories. Furthermore, its high purity and stability under standard conditions contribute to its widespread adoption in research.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of derivatives based on 5-(3,5-Dimethyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde. Recent studies have demonstrated that modifications to the aldehyde group or the pyrazole ring can significantly alter the compound's biological and physical properties. For instance, introducing electron-withdrawing groups has been shown to enhance its reactivity in nucleophilic addition reactions, while bulky substituents can improve its selectivity in binding to biological targets.

From an environmental perspective, the demand for green chemistry and sustainable synthesis has led to innovations in the production of 5-(3,5-Dimethyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde. Researchers are increasingly focusing on solvent-free reactions and catalytic systems that minimize waste and energy consumption. This aligns with the broader trend of eco-friendly chemical manufacturing, which is a priority for regulatory agencies and industry stakeholders worldwide.

In summary, 5-(3,5-Dimethyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde (CAS No. 1564696-98-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its synthetic versatility, structural modularity, and compatibility with green chemistry principles make it a subject of ongoing research and development. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing drug discovery, material science, and sustainable chemistry.